Cas no 162848-25-1 (3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid)

• Product Name: 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid
• CAS No: 162848-25-1
• MF: C₁₀H₇N₃O₄
• MW: 233.180281877518
• MDL: MFCD00141982
• CID: 842410
• PubChem ID: 1483731
• Update Time: 2025-10-28

3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(1H-pyrazol-1-yl)benzoic acid
• 3-Nitro-4-(1-pyrazolyl)benzoic Acid
• 3-nitro-4-pyrazol-1-ylbenzoic acid
• Oprea1_003080
• MLS000755407
• HMS2614O23
• 8262AA
• 3-Nitro-4-(1-pyrazolyl)benzoicAcid
• TRA0030944
• SY004891
• SMR000337787
• BC419712
• AB0050801
• AB1000266
• AX8173671
• Benzoic acid, 3-nitro-4-(1H-pyrazol-1-yl)-
• K-5
• 3-NITRO-4-(PYRAZOL-1-YL)BENZOIC ACID
• AKOS000151259
• MFCD00141982
• SCHEMBL4254004
• 1G-450S
• 3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxylic acid
• CS-0155614
• CHEMBL1725683
• DTXSID80363286
• DB-014509
• 162848-25-1
• 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid

• MDL： MFCD00141982
• Inchi： 1S/C10H7N3O4/c14-10(15)7-2-3-8(9(6-7)13(16)17)12-5-1-4-11-12/h1-6H,(H,14,15)
• InChI Key： YPKLOOQBMQJXKS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)[N+](=O)[O-])N1C=CC=N1)=O

Computed Properties

• Exact Mass: 233.04400
• Monoisotopic Mass: 233.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 436.2±40.0 °C at 760 mmHg
• Flash Point: 217.6±27.3 °C
• PSA: 100.94000
• LogP: 2.00190
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid

3-Nitro-4-(1H-pyrazol-1-YL)benzoic Acid: A Comprehensive Overview

The compound 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid, identified by the CAS number 162848-25-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid core with a nitro group at the 3-position and a pyrazole ring attached at the 4-position. This combination of functional groups imparts versatile reactivity and bioactivity, making it a valuable compound for further research.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry. The pyrazole ring, a five-membered aromatic heterocycle, is known for its ability to act as a hydrogen bond donor or acceptor, which enhances the bioavailability of drugs. In the case of 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid, the pyrazole moiety plays a crucial role in modulating the pharmacokinetic properties of the molecule. Researchers have explored its potential as an anti-inflammatory agent, given its ability to inhibit certain enzymes involved in inflammatory pathways.

The nitro group at the 3-position of the benzoic acid core contributes to the compound's redox properties and can influence its interaction with biological systems. Recent advancements in computational chemistry have allowed scientists to model the interaction of 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid with various protein targets, providing insights into its mechanism of action. These studies have revealed that the compound exhibits selective binding to specific receptors, making it a promising candidate for targeted drug delivery systems.

In addition to its pharmacological applications, 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid has shown potential in materials science. Its structural versatility allows it to be used as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The ability of this compound to form stable coordination bonds with metal ions has been exploited in designing porous materials with applications in gas storage and catalysis.

The synthesis of 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial purposes. The development of efficient synthetic routes has been a focal point in recent studies, driven by the increasing demand for this compound in various research domains.

The bioavailability and toxicity profile of 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid have also been investigated extensively. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical trials. However, ongoing research is focused on understanding its long-term effects and potential for bioaccumulation in biological systems.

In conclusion, 3-Nitro-4-(1H-pyrazol-1-YL)benzoic acid is a multifaceted compound with significant implications across diverse fields. Its unique structure, combined with advancements in synthetic and computational methodologies, positions it as a key player in future drug development and materials science. As research continues to uncover new applications and mechanisms of action, this compound will undoubtedly remain at the forefront of scientific innovation.